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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and

applications of Perfluoroperhydrophenanthrene (CAS 306-91-2), a perfluorinated compound

with unique characteristics making it valuable in various scientific and medical fields.

Core Properties of Perfluoroperhydrophenanthrene
Perfluoroperhydrophenanthrene is a fully fluorinated derivative of phenanthrene.[1] This

complete substitution of hydrogen with fluorine atoms imparts exceptional chemical and

thermal stability, making it a highly inert and non-reactive compound.[1][2] It is a clear,

colorless, and odorless liquid at room temperature.[2][3]

Physicochemical Data
The quantitative properties of Perfluoroperhydrophenanthrene are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₄F₂₄ [4][5]

Molecular Weight 624.11 g/mol [4][5]

CAS Number 306-91-2 [4][5]

Appearance Clear, colorless liquid [3]

Odor Odorless [3]

Melting Point -20 °C [4]

Boiling Point 215 °C

Density 2.03 g/cm³

Refractive Index 1.3348 [3]

Water Solubility Immiscible [4]

Flash Point None

Viscosity, kinematic ≈ 13.99 mm²/s [3]

Specific Conductivity ≈ 0.001 pS/m [3]

Synthesis of Perfluoroperhydrophenanthrene
The primary industrial method for producing Perfluoroperhydrophenanthrene is the Fowler

process. This process involves the vapor-phase fluorination of a hydrocarbon precursor,

typically perhydrophenanthrene, using a high-valence metal fluoride, such as cobalt (III)

fluoride, as the fluorinating agent.[2] The direct reaction of hydrocarbons with elemental fluorine

is highly exothermic and difficult to control, often leading to fragmentation of the carbon

skeleton. The Fowler process provides a more controlled method for exhaustive fluorination.[2]

Generalized Experimental Protocol for Synthesis via the
Fowler Process
The following is a generalized workflow for the synthesis of Perfluoroperhydrophenanthrene.

Specific reaction conditions such as temperature, flow rates, and reaction times require
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optimization for specific laboratory or industrial setups.

Step 1: Regeneration of the Fluorinating Agent

Cobalt(II) fluoride (CoF₂) is reacted with elemental fluorine (F₂) at elevated temperatures to

produce the active fluorinating agent, cobalt(III) fluoride (CoF₃). This regeneration step is

crucial for the continuous operation of the process.

Step 2: Fluorination of the Hydrocarbon Feedstock

The vapor of the hydrocarbon feedstock, perhydrophenanthrene, is passed over a heated

bed of cobalt(III) fluoride.

The cobalt(III) fluoride donates its fluorine atoms to the hydrocarbon, replacing all hydrogen

atoms with fluorine and reducing the cobalt(III) fluoride back to cobalt(II) fluoride.

The reaction produces Perfluoroperhydrophenanthrene (C₁₄F₂₄) and hydrogen fluoride

(HF) as a byproduct.

Step 3: Purification of the Product

The crude product stream, containing Perfluoroperhydrophenanthrene, hydrogen fluoride,

and potentially some partially fluorinated byproducts, is cooled and condensed.

The hydrogen fluoride is typically removed by scrubbing with water or an alkaline solution.

The crude Perfluoroperhydrophenanthrene is then purified, often through fractional

distillation, to achieve the desired purity. Due to the potential for isomeric byproducts, further

purification techniques like low-temperature crystallization may be necessary for high-purity

applications.[2]
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Generalized workflow for the synthesis of Perfluoroperhydrophenanthrene via the Fowler
process.

Applications in Research and Drug Development
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The unique properties of Perfluoroperhydrophenanthrene make it a valuable tool in several

areas of research and development.

Advanced Microscopy
Perfluoroperhydrophenanthrene's refractive index is close to that of living cells, making it an

excellent mounting medium for various microscopy techniques.[6] When used in confocal or

two-photon fluorescence microscopy, it reduces light scattering, resulting in sharper images

and deeper tissue penetration.[6] This is particularly beneficial for imaging complex biological

structures.[6]

Sample Preparation: The biological sample (e.g., tissue slice, cells on a coverslip) is

prepared according to standard protocols for the specific imaging technique.

Mounting: A drop of Perfluoroperhydrophenanthrene is applied to a microscope slide.

Sample Placement: The prepared sample is placed into the drop of

Perfluoroperhydrophenanthrene.

Coverslip Application: A coverslip is carefully placed over the sample, avoiding the

introduction of air bubbles.

Imaging: The slide is then ready for imaging on the microscope. The use of

Perfluoroperhydrophenanthrene as the mounting medium enhances image quality by

reducing refractive index mismatch.
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Workflow for using Perfluoroperhydrophenanthrene as a mounting medium in microscopy.

Vitreoretinal Surgery
Perfluoroperhydrophenanthrene, under trade names like Vitreon, is used as an

intraoperative tool in vitreoretinal surgery.[2][7] Its high specific gravity and immiscibility with

water make it effective for the temporary stabilization and flattening of a detached retina.[7] It

can also be used to displace subretinal fluid and as a temporary tamponade.[2][7]

Other Potential Applications
The exceptional chemical and thermal stability of Perfluoroperhydrophenanthrene suggests

its potential use in other areas, such as:
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Heat transfer fluids: In applications requiring high thermal stability and chemical inertness.[6]

Lubricants: For use in harsh chemical environments.[6]

Solvent: For specific chemical reactions and preparations.[8]

Safety and Handling
Perfluoroperhydrophenanthrene is generally considered to be of low toxicity and is non-

flammable.[3] However, as with all chemicals, it should be handled in accordance with good

laboratory practices.[3]

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye

protection.[9]

Handling: Avoid contact with skin and eyes. Use in a well-ventilated area.[10]

Storage: Keep the container tightly closed and store in a cool, dry place.[10]

Disposal: Dispose of contents and container in accordance with local regulations.[3]

As a per- and polyfluoroalkyl substance (PFAS), there are considerations regarding its

environmental persistence.[2] Researchers should be mindful of the potential for

bioaccumulation and follow appropriate disposal protocols.[2]

Conclusion
Perfluoroperhydrophenanthrene (CAS 306-91-2) is a highly stable and inert perfluorocarbon

with a unique set of physical and chemical properties. These characteristics make it a valuable

tool for researchers, scientists, and medical professionals, particularly in the fields of advanced

microscopy and vitreoretinal surgery. While its synthesis is complex, its applications provide

significant advantages in obtaining high-quality imaging data and in delicate surgical

procedures. As with all chemical compounds, appropriate safety and handling procedures must

be followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tips for Using Perflurocarbon Liquids During Retinal Detachment Repair - American
Academy of Ophthalmology [aao.org]

2. Giant retinal tears. Surgical techniques and results using perfluorocarbon liquids -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. Perfluorocarbon Liquid: Its Application in Vitreoretinal Surgery and Related Ocular
Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

4. ophthalmologyweb.com [ophthalmologyweb.com]

5. Intraoperative complications of perfluoroperhydrophenanthrene: subretinal
perfluorocarbon, retinal slippage and residual perfluorocarbon. Vitreon Study Group -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Fluorocarbon - Wikipedia [en.wikipedia.org]

7. retina-specialist.com [retina-specialist.com]

8. The management of giant retinal tears using perfluoroperhydrophenanthrene. A
multicenter case series. Vitreon Collaborative Study Group - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Fowler process - Wikipedia [en.wikipedia.org]

10. Cobalt(III) fluoride - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Perfluoroperhydrophenanthrene (CAS 306-91-2): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036375#perfluoroperhydrophenanthrene-cas-
number-306-91-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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